Cas no 1279819-86-1 (5,7-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 5,7-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1279819-86-1
• MF: C₁₀H₉F₂NO₂
• MW: 213.180769681931
• CID: 5990914
• PubChem ID: 44607729
• Update Time: 2025-05-19

5,7-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,7-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-1124502
• 1279819-86-1

• Inchi： 1S/C10H9F2NO2/c11-6-1-5-4-13-9(10(14)15)3-7(5)8(12)2-6/h1-2,9,13H,3-4H2,(H,14,15)
• InChI Key： XRFVNLUNDVCSNZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2CNC(C(=O)O)CC=21)F

Computed Properties

• Exact Mass: 213.06013485g/mol
• Monoisotopic Mass: 213.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5,7-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

5,7-Difluoro-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid: A Comprehensive Overview

5,7-Difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, also known by its CAS number 1279819-86-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a tetrahydroisoquinoline backbone with two fluorine atoms at positions 5 and 7, along with a carboxylic acid group at position 3. These structural elements contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of 5,7-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through strategies such as palladium-catalyzed cross-coupling reactions and enantioselective synthesis. These methods not only enhance the yield but also improve the stereochemical purity of the product, which is crucial for its application in medicinal chemistry.

In terms of pharmacological properties, 5,7-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has been studied for its potential as a lead compound in drug development. Preclinical studies have demonstrated its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The presence of fluorine atoms at positions 5 and 7 plays a critical role in enhancing the compound's lipophilicity and bioavailability. These attributes make it a promising candidate for treating conditions such as cancer and inflammatory diseases.

The structural uniqueness of this compound also makes it an attractive scaffold for further chemical modifications. Researchers have explored the substitution of different functional groups at various positions to optimize its pharmacokinetic profiles. For instance, the introduction of electron-withdrawing groups has been shown to improve the compound's metabolic stability while maintaining its potency against target enzymes.

Recent studies have also focused on understanding the mechanism of action of 5,7-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into how this compound interacts with its target proteins. These findings have paved the way for rational drug design approaches aimed at improving its efficacy and reducing off-target effects.

In conclusion, 5,7-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure and favorable pharmacological properties position it as a strong candidate for further development in the field of medicinal chemistry. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is expected to play an increasingly important role in drug discovery efforts.